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Compound of Interest

Compound Name: ML345

Cat. No.: B571563 Get Quote

This document provides essential safety and logistical information for the proper disposal of the

chemical compound ML345, ensuring the safety of laboratory personnel and compliance with

regulatory standards.

ML345, also known as (E)-N-(2-amino-4-phenylthiazol-5-yl)-3-(4-chlorophenyl)acrylamide, is a

chemical compound utilized in research. Adherence to proper disposal protocols is critical to

mitigate potential environmental and health risks.

Safety and Handling Precautions
Before handling ML345, it is imperative to consult the Safety Data Sheet (SDS) provided by the

manufacturer. Standard personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a laboratory coat, should be worn at all times. Work should be

conducted in a well-ventilated area or a chemical fume hood.

Step-by-Step Disposal Procedure
The disposal of ML345 and its containers must be carried out in accordance with all applicable

federal, state, and local environmental regulations.

Waste Segregation: Do not mix ML345 waste with other chemical waste streams unless

explicitly permitted. It should be collected in a designated, properly labeled, and sealed

container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b571563?utm_src=pdf-interest
https://www.benchchem.com/product/b571563?utm_src=pdf-body
https://www.benchchem.com/product/b571563?utm_src=pdf-body
https://www.benchchem.com/product/b571563?utm_src=pdf-body
https://www.benchchem.com/product/b571563?utm_src=pdf-body
https://www.benchchem.com/product/b571563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Labeling: The waste container must be clearly labeled with the chemical name

"ML345" and appropriate hazard warnings.

Professional Disposal: The disposal of this chemical waste must be handled by a licensed

professional waste disposal service. Do not attempt to dispose of ML345 down the drain or

in regular trash.

Decontamination: Any surfaces or equipment that come into contact with ML345 should be

thoroughly decontaminated.

Below is a workflow diagram illustrating the proper disposal process for ML345.
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Caption: Workflow for the safe disposal of ML345 waste.

Chemical and Physical Properties
The following table summarizes key quantitative data for ML345.
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Property Value

Molecular Formula C₁₈H₁₅ClN₄OS

Molecular Weight 386.9 g/mol

Appearance A crystalline solid

Purity ≥98%

Solubility Soluble in DMSO

Experimental Protocols
The disposal guidelines provided are based on standard chemical waste management

protocols. Specific experimental use of ML345 will dictate the nature of the waste (e.g.,

dissolved in solvent, mixed with other reagents). The fundamental protocol remains the same:

treat all ML345-contaminated materials as hazardous chemical waste. This includes

contaminated consumables such as pipette tips, gloves, and paper towels, which should be

collected in a sealed bag and placed in the designated solid chemical waste container.

To cite this document: BenchChem. [Proper Disposal of ML345: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571563#ml345-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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